3-[(3-{[(4-methylphenyl)amino]sulfonyl}benzoyl)amino]benzoic acid

• IUPAC Name: 3-[[3-[(4-methylphenyl)sulfamoyl]benzoyl]amino]benzoic acid
• InChI: InChI=1S/C21H18N2O5S/c1-14-8-10-17(11-9-14)23-29(27,28)19-7-3-4-15(13-19)20(24)22-18-6-2-5-16(12-18)21(25)26/h2-13,23H,1H3,(H,22,24)(H,25,26)
• InChI Key: UUOQGDMVKSQTLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC(=C2)C(=O)NC3=CC=CC(=C3)C(=O)O
• Molecular Formula: C21H18N2O5S
• Molecular Weight: 410.4 g/mol

Description

The compound “3-[(3-{[(4-methylphenyl)amino]sulfonyl}benzoyl)amino]benzoic acid” is also known as MSAB (Methyl 3-{[(4-methylphenyl)sulfonyl]amino}benzoate). It is a cell-permeable compound that targets β-catenin via direct affinity interaction within the C-terminal two thirds (a.a. 301-670) of the Armadillo repeat region (a.a. 136–686), inducing β-catenin ubiquitination and proteasomal degradation. It selectively inhibits against Wnt signaling-dependent proliferation of cancer cells.

Synthesis Analysis

The synthesis of compounds similar to MSAB often involves the protection of amino groups, which are particularly susceptible to reactions with a wide variety of reagents. A related protection procedure is alkylation, which is suitable for primary and secondary amines. A continuous flow process was developed to manufacture N-(3-Amino-4-methylphenyl)benzamide using readily available 4-methylbenzene-1,3-diamine as starting material and benzoic anhydride as acylating agent.

Molecular Structure Analysis

The empirical formula of MSAB is C15H15NO4S. The molecular weight is 305.35. The molecular formula of the compound you asked about is C21H18N2O5S, and its molecular weight is 410.44.

Chemical Reactions Analysis

Amino groups are particularly susceptible to reactions with a wide variety of reagents, especially oxidizing reagents, alkylating reagents, and many carbonyl compounds. Therefore, if we wish to prevent the amino group from undergoing undesired reaction while chemical change occurs elsewhere in the molecule, it must be suitably protected.

Physical And Chemical Properties Analysis

MSAB is a powder that is off-white to purple in color. It is soluble in DMSO at 25 mg/mL. It should be stored at 2-8°C.

Mechanism of Action

MSAB targets β-catenin via direct affinity interaction within the C-terminal two thirds (a.a. 301-670) of the Armadillo repeat region (a.a. 136–686), inducing β-catenin ubiquitination and proteasomal degradation. It selectively inhibits against Wnt signaling-dependent proliferation of cancer cells.

Safety and Hazards

MSAB is classified as a combustible solid. Its WGK is 3. The flash point is not applicable.